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Compound of Interest

Compound Name: m-PEG3-aldehyde

Cat. No.: B1677515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
m-PEG3-aldehyde, with the CAS Number 356066-46-1, is a methoxy-terminated polyethylene

glycol (PEG) derivative containing a terminal aldehyde group. This heterobifunctional linker is a

valuable tool in bioconjugation and drug development. The hydrophilic PEG spacer enhances

the solubility of the molecule in aqueous media, while the reactive aldehyde group allows for

the covalent attachment to biomolecules. Specifically, the aldehyde functionality reacts with

hydrazide and aminooxy groups to form stable hydrazone and oxime linkages, respectively.

This reactivity is commonly exploited for the labeling and crosslinking of molecules, including

proteins and peptides, and in the development of Antibody-Drug Conjugates (ADCs) and

PROTACs.

This technical guide provides an in-depth overview of the safety, handling, and key applications

of m-PEG3-aldehyde, with a focus on providing practical information for laboratory

professionals.

Physical and Chemical Properties
m-PEG3-aldehyde is a colorless to light yellow liquid. While specific boiling and melting points

are not readily available in the provided search results, other key physical and chemical

properties are summarized in the table below.
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Property Value Source

Chemical Name

3-[2-(2-

methoxyethoxy)ethoxy]propan

al

CAS Number 356066-46-1

Molecular Formula C8H16O4

Molecular Weight 176.21 g/mol

Appearance Colorless to light yellow liquid

Purity ≥95%

Solubility Soluble in DMSO

Density 0.995 ± 0.06 g/cm³

Safety and Handling
The safe handling of m-PEG3-aldehyde is crucial due to its potential hazards. The following

sections detail the necessary precautions and procedures.

Hazard Identification
m-PEG3-aldehyde is classified as a hazardous substance. The key hazards are summarized

in the table below, based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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Source:

Personal Protective Equipment (PPE)
When handling m-PEG3-aldehyde, it is essential to use appropriate personal protective

equipment to minimize exposure.

Eye/Face Protection: Wear safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves and protective clothing.

Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood. If

ventilation is inadequate, wear an approved respirator.

First Aid Measures
In the event of exposure to m-PEG3-aldehyde, follow these first aid procedures:

Exposure Route First Aid Measures

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.

Inhalation

Remove to fresh air. If breathing is difficult, give

cardiopulmonary resuscitation (CPR). Avoid

mouth-to-mouth resuscitation.

Skin Contact

Immediately wash skin with copious amounts of

soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, separating the eyelids with

fingers. Remove contact lenses, if present and

easy to do. Continue rinsing. Promptly call a

physician.

Source:
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Storage and Stability
Proper storage is essential to maintain the integrity and stability of m-PEG3-aldehyde.

Storage Temperature: Store in a tightly closed container at -20°C for long-term storage. For

short-term storage (days to weeks), it can be kept at 0-4°C.

Inert Atmosphere: Store under a nitrogen atmosphere.

Solutions: Stock solutions in solvents like DMSO can be stored at -20°C for up to one month

or at -80°C for up to six months. Avoid repeated freeze-thaw cycles.

Spill and Disposal Procedures
In case of a spill, wear appropriate PPE and absorb the liquid with an inert material, such as

sand or diatomite. Place the absorbed material in a tightly closed container for disposal.

Dispose of the waste in accordance with local, state, and federal regulations. Do not allow the

material to enter drains or water courses.

Safe Handling Workflow
The following diagram illustrates a typical workflow for the safe handling of m-PEG3-aldehyde
in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1677515?utm_src=pdf-body
https://www.benchchem.com/product/b1677515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage

Handling and Use

Cleanup and Disposal

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store at -20°C under Nitrogen

Don Appropriate PPE

Work in a Fume Hood

Weigh/Dispense

Perform Reaction

Decontaminate Glassware

Collect Waste

Dispose of Waste per Regulations
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m-PEG3-aldehyde

CH₃O-(CH₂CH₂O)₃-CH₂CH₂CHO

Schiff Base Intermediate

m-PEG3-N=CH-R

Biomolecule

R-NH₂

{Stable Conjugate | m-PEG3-NH-CH₂-R}

{Reducing Agent | NaCNBH₃}

Click to download full resolution via product page

To cite this document: BenchChem. [m-PEG3-aldehyde: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677515#safety-and-handling-of-m-peg3-aldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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